Cas no 1196049-17-8 (Methyl 4-((1R)-1-Amino-2-hydroxyethyl)benzoate Hydrochloride)

• Product Name: Methyl 4-((1R)-1-Amino-2-hydroxyethyl)benzoate Hydrochloride
• CAS No: 1196049-17-8
• MF: C₁₀H₁₄ClNO₃
• MW: 231.676062107086
• MDL: MFCD12910852
• CID: 3040911
• PubChem ID: 86767464
• Update Time: 2025-06-12

Methyl 4-((1R)-1-Amino-2-hydroxyethyl)benzoate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-Methyl 4-(1-amino-2-hydroxyethyl)benzoate hydrochloride
• METHYL 4-((1R)-1-AMINO-2-HYDROXYETHYL)BENZOATE HCl
• Methyl 4-((1R)-1-amino-2-hydroxyethyl)benzoateHCl
• methyl 4-[(1R)-1-amino-2-hydroxyethyl]benzoate hydrochloride
• Benzoic acid, 4-[(1R)-1-amino-2-hydroxyethyl]-, methyl ester, hydrochloride (1:1)
• AKOS027338523
• 1196049-17-8
• methyl 4-[(1R)-1-amino-2-hydroxyethyl]benzoate;hydrochloride
• (R)-Methyl4-(1-amino-2-hydroxyethyl)benzoatehydrochloride
• CS-0150819
• Y10334
• MFCD12910852
• Methyl 4-((1r)-1-amino-2-hydroxyethyl)benzoate hydrochloride
• GS-7242
• Methyl 4-((1R)-1-Amino-2-hydroxyethyl)benzoate Hydrochloride

• MDL： MFCD12910852
• Inchi： 1S/C10H13NO3.ClH/c1-14-10(13)8-4-2-7(3-5-8)9(11)6-12;/h2-5,9,12H,6,11H2,1H3;1H/t9-;/m0./s1
• InChI Key： OBDORQAVVCZMAL-FVGYRXGTSA-N
• SMILES： Cl.OC[C@@H](C1C=CC(C(=O)OC)=CC=1)N

Computed Properties

• Exact Mass: 231.0662210g/mol
• Monoisotopic Mass: 231.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-((1R)-1-Amino-2-hydroxyethyl)benzoate Hydrochloride

Methyl 4-((1R)-1-Amino-2-hydroxyethyl)benzoate Hydrochloride: A Comprehensive Overview

Methyl 4-((1R)-1-Amino-2-hydroxyethyl)benzoate Hydrochloride, a compound with the CAS number 1196049-17-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in drug development and therapeutic interventions. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for various biomedical applications.

The molecular structure of Methyl 4-((1R)-1-Amino-2-hydroxyethyl)benzoate Hydrochloride incorporates a benzoate moiety linked to a chiral amino alcohol group, which is further modified by a hydroxyl substituent. This intricate arrangement contributes to its distinct pharmacological profile, enabling interactions with biological targets that are both specific and potent. The presence of the (1R) configuration at the amino alcohol group is particularly noteworthy, as it influences the compound's stereochemical behavior and its overall efficacy in biological systems.

Recent research has highlighted the compound's potential in modulating various biological pathways, particularly those involving inflammation and oxidative stress. Studies have demonstrated that Methyl 4-((1R)-1-Amino-2-hydroxyethyl)benzoate Hydrochloride can interact with enzymes and receptors involved in these pathways, leading to therapeutic effects that are both beneficial and well-tolerated. For instance, its ability to inhibit the activity of certain inflammatory cytokines has been observed in preclinical models, suggesting its utility in conditions such as arthritis and other inflammatory disorders.

In addition to its anti-inflammatory properties, Methyl 4-((1R)-1-Amino-2-hydroxyethyl)benzoate Hydrochloride has shown promise in protecting against oxidative damage. Oxidative stress is a key factor in the pathogenesis of numerous diseases, including neurodegenerative disorders like Alzheimer's and Parkinson's disease. Preliminary findings indicate that the compound can scavenge reactive oxygen species (ROS), thereby mitigating cellular damage and preserving neuronal function. This mechanism of action positions it as a potential therapeutic agent for neuroprotective applications.

The compound's chiral center also plays a crucial role in determining its pharmacokinetic properties. The (1R) configuration enhances its binding affinity to specific biological targets, improving its overall efficacy. Furthermore, the hydrochloride salt form enhances its solubility in aqueous solutions, facilitating easier administration through oral or injectable routes. This solubility advantage is particularly important for drug formulations designed for systemic delivery.

Advances in synthetic chemistry have enabled more efficient production methods for Methyl 4-((1R)-1-Amino-2-hydroxyethyl)benzoate Hydrochloride, making it more accessible for research and development purposes. These improvements have not only reduced production costs but also enhanced the purity of the final product, ensuring consistent quality for clinical studies. The growing body of evidence supporting its therapeutic potential has spurred interest from pharmaceutical companies looking to develop new treatments based on this compound.

One of the most exciting aspects of Methyl 4-((1R)-1-Amino-2-hydroxyethyl)benzoate Hydrochloride is its versatility in drug design. Its unique structural features allow it to be modified further to create derivatives with enhanced pharmacological properties. Researchers are exploring various modifications to optimize its bioavailability, target specificity, and metabolic stability. These efforts aim to develop next-generation therapeutics that leverage the compound's inherent advantages while addressing any limitations observed in early studies.

The safety profile of Methyl 4-((1R)-1-Amino-2-hydroxyethyl)benzoate Hydrochloride has been thoroughly evaluated through preclinical studies conducted on animal models. These studies have revealed no significant toxicities at doses relevant to human use, suggesting that it may be well-tolerated when administered therapeutically. However, further research is needed to fully understand its long-term effects and potential side effects. Human clinical trials are currently underway to assess its safety and efficacy in patients with various conditions.

The development of Methyl 4-((1R)-1-Amino-2-hydroxyethyl)benzoate Hydrochloride aligns with broader trends in pharmaceutical innovation aimed at creating more targeted and effective treatments. By leveraging advances in synthetic chemistry and molecular biology, researchers are paving the way for new therapies that address unmet medical needs. The compound's unique properties make it a valuable tool for investigating novel therapeutic strategies across multiple disease areas.

In conclusion, Methyl 4-((1R)-1-Amino-2-hydroxyethyl)benzoate Hydrochloride (CAS no. 1196049-17-8) represents a significant advancement in pharmaceutical chemistry with promising applications in drug development. Its unique structural features, combined with its favorable pharmacological profile, make it a compelling candidate for treating various diseases associated with inflammation and oxidative stress. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an important role in future medical treatments.